Cas no 156153-52-5 (Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI))

Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI) structure
156153-52-5 structure
Product Name:Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI)
CAS No:156153-52-5
MF:C51H77NO15
MW:944.154797315598
CID:186025
PubChem ID:6448982
Update Time:2025-04-19

Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI)
    • LogP
    • (4''R)-4''-(Acetylamino)-5-O-demethyl-4''-deoxy-26-methoxyavermectin A1a
    • Avermectin A1a, 4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)-
    • 156153-52-5
    • Inchi: 1S/C51H77NO15/c1-12-27(2)46-30(5)18-19-50(67-46)24-37-21-36(66-50)17-16-29(4)45(28(3)14-13-15-35-26-60-48-44(54)34(25-57-9)20-38(49(55)63-37)51(35,48)56)64-42-23-40(59-11)47(32(7)62-42)65-41-22-39(58-10)43(31(6)61-41)52-33(8)53/h13-16,18-20,27-28,30-32,36-48,54,56H,12,17,21-26H2,1-11H3,(H,52,53)/b14-13+,29-16+,35-15+
    • InChI Key: UKBRLBORLOJJOH-WJHOPLKNSA-N
    • SMILES: O1CC2=CC=CC(C)C(C(C)=CCC3CC(CC4(C=CC(C)C(C(C)CC)O4)O3)OC(C3C=C(COC)C(C1C32O)O)=O)OC1CC(C(C(C)O1)OC1CC(C(C(C)O1)NC(C)=O)OC)OC |c:2,t:4,10|

Computed Properties

  • Exact Mass: 943.52932075g/mol
  • Monoisotopic Mass: 943.52932075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 11
  • Complexity: 1880
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 20
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 188Ų
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.